(2,6-Dimethylphenyl)methanesulfonic acid

• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: (2,6-dimethylphenyl)methanesulfonic acid
• InChI: InChI=1S/C9H12O3S/c1-7-4-3-5-8(2)9(7)6-13(10,11)12/h3-5H,6H2,1-2H3,(H,10,11,12)
• InChI Key: FNKJUUBXJGWQKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)CS(=O)(=O)O

Description

(2,6-Dimethylphenyl)methanesulfonic acid is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methanol (2.2 L) and (2,6-dimethyl-phenyl)-methanesulfonic acid sodium salt (185 g) were combined in a multi-necked 5 L flask equipped with overhead stirring. The mixture was cooled to 0° C. and hydrogen chloride (112 g) was passed through the mixture, maintaining an internal temperature of <10° C. The mixture was stirred for 2 h and allowed to warm to room temperature. The mixture was clarified by filtration. The filtrate was concentrated to 600 mL volume at ambient pressure and azeotroped with toluene (3×600 mL). Heptane (1.1 L) was added to the mixture as it cooled to <10° C. The solid product was collected by filtration and washed with heptane (100 mL). The product was dried at 40° C. in vacuo to constant weight to give (2,6-dimethyl-phenyl)-methanesulfonic acid (149 g, 89%). 1H NMR (300 MHz, DMSOd6): δ 7.0-6.91 (m, 3H, ArH), 4.40 (s, 2H, CH2), and 2.34 (s, 6H, CH3).